Cas no 1252616-22-0 (8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol)

• Product Name: 8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol
• CAS No: 1252616-22-0
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 6792734
• PubChem ID: 21350644
• Update Time: 2025-10-29

8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 1252616-22-0
• 8-(m-Tolyl)-1,4-dioxaspiro[4.5]decan-8-ol
• AKOS015257214
• ZEUOFOJEWBPIEX-UHFFFAOYSA-N
• SCHEMBL613906
• 8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol
• DB-114109
• MFCD21594335

• Inchi： 1S/C15H20O3/c1-12-3-2-4-13(11-12)14(16)5-7-15(8-6-14)17-9-10-18-15/h2-4,11,16H,5-10H2,1H3
• InChI Key： ZEUOFOJEWBPIEX-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C1C=CC=C(C)C=1)(CC2)O

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Additional information on 8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol

Introduction to 8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol (CAS No. 1252616-22-0)

8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol, identified by its Chemical Abstracts Service (CAS) number 1252616-22-0, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and materials science. This spirocyclic ether features a rigid core composed of a spiro linkage between a tetrahydropyran ring and a decanol moiety, further functionalized with an m-tolyl (methylphenyl) group at the 8-position. The presence of two oxygen atoms in the 1,4-dioxa backbone introduces both steric and electronic complexity, making this molecule a promising candidate for various applications.

The spiro[4.5]decan framework of this compound imparts a high degree of conformational rigidity, which is often exploited in the design of bioactive molecules to enhance binding affinity and selectivity. The m-tolyl substituent, in particular, contributes to hydrophobic interactions and can modulate electronic properties, influencing both metabolic stability and pharmacokinetic profiles. These features make 8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol a versatile scaffold for drug discovery efforts.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to rationalize the potential utility of such compounds. Studies suggest that the spirocyclic architecture may facilitate favorable interactions with biological targets by optimizing both shape complementarity and electrostatic interactions. The oxygen-rich environment introduced by the 1,4-dioxa moiety could also enhance solubility and bioavailability, critical factors in pharmaceutical development.

In the context of medicinal chemistry, derivatives of spirooxanes have shown promise as kinase inhibitors, GPCR modulators, and even antiviral agents. The structural motif of 8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol aligns well with these trends, offering a scaffold that can be further modified to target specific disease pathways. For instance, modifications at the m-tolyl position or introduction of additional functional groups could fine-tune pharmacological activity while maintaining structural integrity.

One particularly intriguing aspect of this compound is its potential role in materials science. The rigid spiro structure combined with flexible ether linkages suggests applications in polymer chemistry or as a precursor for liquid crystals. Such materials are increasingly relevant in the development of advanced electronics, optical devices, and even soft robotics. The ability to fine-tune thermal stability and mechanical properties through structural modifications makes 8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol an attractive candidate for these emerging fields.

The synthesis of 8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol presents an interesting challenge due to the spiro linkage's sensitivity to harsh conditions. However, recent methodologies involving transition-metal-catalyzed reactions have improved efficiency and yield significantly. These advances not only facilitate access to this compound but also open doors for exploring its derivatives through combinatorial chemistry approaches.

From a biological perspective, the oxygen atoms in the 1,4-dioxa backbone may participate in hydrogen bonding interactions with protein targets or nucleic acids. This capability is particularly valuable in designing molecules that require precise spatial orientation within a biological milieu. Additionally, the rigid spirocore can prevent unwanted conformational changes that might otherwise diminish binding affinity or lead to off-target effects.

Emerging research also highlights the potential of spirooxanes as chiral building blocks for enantioselective synthesis. The inherent asymmetry introduced by certain substitution patterns on the spirocycle can lead to enantiomerically pure compounds with enhanced biological activity. While further investigation is needed to fully elucidate these possibilities for 8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol, its structural features make it a compelling subject for future studies.

The growing interest in sustainable chemistry has also prompted exploration into greener synthetic routes for complex molecules like this one. Catalytic methods that minimize waste and energy consumption are increasingly being adopted in industrial settings as well as academic laboratories. Such approaches not only align with environmental goals but also improve scalability for potential commercial applications.

In summary,8-m-Tolyl-1,4-dioxa-spiro[4.5]decan-8-ol (CAS No. 1252616-22-0) represents a structurally sophisticated compound with diverse potential applications spanning pharmaceuticals and advanced materials science。 Its unique combination of rigidity from the spirocore、hydrophobicity from the m-tolyl group、and polar interactions from the oxygen-rich backbone positions it as an exciting candidate for further exploration。 As synthetic methodologies continue to evolve，the accessibility and modularity of such scaffolds will undoubtedly drive innovation across multiple scientific disciplines。